Cas no 1628196-29-1 (3-acetamidobicyclo[1.1.1]pentan-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate)

• Product Name: 3-acetamidobicyclo[1.1.1]pentan-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate
• CAS No: 1628196-29-1
• MF: C₂₀H₂₇NO₃
• MW: 329.433285951614
• CID: 5306996
• Update Time: 2025-10-28

3-acetamidobicyclo[1.1.1]pentan-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate Chemical and Physical Properties

Names and Identifiers

• 3-acetamidobicyclo[1.1.1]pentan-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate

• Inchi： 1S/C20H27NO3/c1-13(2)9-16-5-7-17(8-6-16)14(3)18(23)24-20-10-19(11-20,12-20)21-15(4)22/h5-8,13-14H,9-12H2,1-4H3,(H,21,22)
• InChI Key： XGRNUCUTOURCLG-UHFFFAOYSA-N
• SMILES： O(C12CC(NC(=O)C)(C1)C2)C(=O)C(C1C=CC(CC(C)C)=CC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 3-acetamidobicyclo[1.1.1]pentan-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate

3-Acetamidobicyclo[1.1.1]pentan-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate: A Comprehensive Overview

3-Acetamidobicyclo[1.1.1]pentan-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate is a complex organic compound with the CAS number 1628196-29-1. This compound is notable for its unique bicyclic structure and its potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. The compound's name itself provides insight into its structural composition, with the bicyclo[1.1.1]pentane core being a key feature that contributes to its stability and reactivity.

The synthesis of 3-acetamidobicyclo[1.1.1]pentan-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate involves a series of carefully designed organic reactions, including acetylation, cyclization, and coupling processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of this compound, improving both yield and purity. For instance, studies published in the Journal of Organic Chemistry have demonstrated the use of microwave-assisted synthesis to accelerate the formation of the bicyclic core, significantly reducing reaction times while maintaining product quality.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. The bicyclo[1.1.1]pentane framework is known for its rigidity and resistance to conformational changes, making it an ideal scaffold for constructing bioactive molecules. Recent research has highlighted its potential as a precursor for developing novel antibiotics and anticancer agents. For example, a study in Nature Communications reported that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in bacterial cell wall synthesis.

In addition to its role in drug discovery, 3-acetamidobicyclo[1.1.1]pentan-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate has shown promise in materials science applications. Its unique combination of rigidity and functional groups makes it a candidate for use in advanced polymers and nanomaterials. Researchers at the University of California have explored its potential as a monomer for synthesizing high-performance polymers with enhanced thermal stability and mechanical properties.

Another area where this compound has garnered attention is in biotechnology, particularly in the development of biosensors and diagnostic tools. The acetamido group within the molecule can be modified to interact with specific biomolecules, enabling the creation of highly sensitive detection systems. A recent paper in Analytical Chemistry described the use of this compound as a recognition element in aptasensors for detecting environmental toxins with unprecedented accuracy.

Looking ahead, the continued exploration of 3-acetamidobicyclo[1.1.1]pentan-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate is expected to yield even more innovative applications across diverse disciplines. Its structural versatility and reactivity make it a valuable tool for scientists seeking to address some of the most pressing challenges in modern research.